Cas no 2869871-87-2 (D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- )

4-Iodo-N-(2,2,2-trifluoroacetyl)-D-phenylalanine is a modified derivative of D-phenylalanine, featuring an iodine substitution at the para position of the aromatic ring and a trifluoroacetyl protecting group on the amino functionality. This compound is primarily utilized in peptide synthesis and pharmaceutical research, where its structural modifications enhance reactivity and stability. The iodine moiety facilitates further functionalization via cross-coupling reactions, while the trifluoroacetyl group provides selective deprotection control. Its chiral purity (D-configuration) makes it valuable for studying stereospecific biochemical interactions. The compound’s well-defined reactivity and robust protective group make it a useful intermediate in medicinal chemistry and targeted drug development.

D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- structure

2869871-87-2 structure

Product Name:D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)-

CAS No:2869871-87-2

MF:C₁₁H₉F₃INO₃

MW:387.093745946884

CID:5563228

Update Time:2025-06-13

D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-N-(2,2,2-trifluoroacetyl)-D-phenylalanine (ACI)
- D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)-
- Inchi： 1S/C11H9F3INO3/c12-11(13,14)10(19)16-8(9(17)18)5-6-1-3-7(15)4-2-6/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m1/s1
- InChI Key： FDXXWODRLVQIOO-MRVPVSSYSA-N
- SMILES： [C@@H](C(=O)O)(NC(=O)C(F)(F)F)CC1C=CC(I)=CC=1

D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-39699502-0.05g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	0.05g	$455.0	2023-07-07
Enamine	EN300-39699502-0.1g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	0.1g	$476.0	2023-07-07
Enamine	EN300-39699502-0.25g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	0.25g	$498.0	2023-07-07
Enamine	EN300-39699502-0.5g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	0.5g	$520.0	2023-07-07
Enamine	EN300-39699502-1.0g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	1.0g	$541.0	2023-07-07
Enamine	EN300-39699502-2.5g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	2.5g	$1063.0	2023-07-07
Enamine	EN300-39699502-5.0g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	5.0g	$1572.0	2023-07-07
Enamine	EN300-39699502-10.0g	(2R)-3-(4-iodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	2869871-87-2	10.0g	$2331.0	2023-07-07

D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Additional information on D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)-

Comprehensive Overview of D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- (CAS No. 2869871-87-2)

D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- is a specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring an iodo substitution and a trifluoroacetyl protecting group, makes it a valuable intermediate for drug development and biochemical studies. The compound's CAS No. 2869871-87-2 ensures precise identification in scientific literature and regulatory documentation.

In recent years, the demand for modified amino acids like D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- has surged due to their role in designing targeted therapies and bioconjugates. Researchers are particularly interested in its potential for radiopharmaceuticals, leveraging the iodine atom for imaging and therapeutic purposes. This aligns with the growing focus on precision medicine and personalized healthcare, topics frequently searched in academic and medical communities.

The compound's trifluoroacetyl group enhances its stability during synthetic processes, a feature highly valued in peptide coupling reactions. This property is critical for developing peptide-based drugs, a hot topic in biotechnology forums and AI-driven drug discovery platforms. Users often search for terms like "amino acid derivatives in drug design" or "protective groups in peptide synthesis," highlighting the relevance of this compound in contemporary research.

From a technical perspective, D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- exhibits excellent solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry. Its molecular weight and purity are rigorously controlled to meet the standards of GMP-compliant production, addressing queries like "quality control for synthetic intermediates" commonly seen in SEO analytics for pharmaceutical keywords.

Environmental and safety considerations are also paramount. The compound is designed to minimize hazardous byproducts, aligning with the green chemistry movement—a trending topic among sustainability-focused researchers. Searches for "eco-friendly synthetic routes" or "benign solvents in peptide chemistry" further underscore its modern applicability.

In conclusion, D-Phenylalanine, 4-iodo-N-(2,2,2-trifluoroacetyl)- (CAS No. 2869871-87-2) represents a cutting-edge tool for advancing biomedical research and therapeutic innovation. Its multifaceted utility, combined with its alignment with current scientific trends, ensures its prominence in both academic discussions and industrial applications.